Cas no 15935-54-3 (Ibuprofen Carboxylic Acid(Mixture of Diastereomers))

• Product Name: Ibuprofen Carboxylic Acid(Mixture of Diastereomers)
• CAS No: 15935-54-3
• Molecular Formula: C₁₃H₁₆O₄
• Molecular Weight: 236.26374
• CID: 121284
• PubChem ID: 329754216

Ibuprofen Carboxylic Acid(Mixture of Diastereomers) Properties

Names and Identifiers

• Benzeneacetic acid,4-(2-carboxypropyl)-a-methyl-
• CARBOXYIBUPROFEN
• CARBOXYIBUPROFEN (MIXTURE OF STEREOISOMERS)
• Ibuprofen Carboxylic Acid
• Ibuprofen Carboxylic Acid (Mixture of Diastereomers)
• IBUPROFEN CARBOXYLIC ACID (MIXTURE OF DIASTERIOMERS)
• Ibuprofen Carboxylic Acid (Mixture of Diastereomers)
• 2-[4-(2-Carboxypropyl)phenyl]propionic acid 3-[4-(1-Carboxyethyl)phenyl]-2-methylpropionic acid
• 3-[4-(1-carboxyethyl)phenyl]-2-methylpropanoic acid
• 2-[4-(2-Carboxypropyl)phenyl]propionic acid
• 3-[4-(1-Carboxyethyl)phenyl]-2-methylpropionic acid
• Ibuprofen Carboxylic Acid(Mixture of Diastereomers)
• DTXSID401016127
• FT-0670259
• 2-Carboxyibuprofen
• UNII-2RI5XR466K
• 4-(1-Carboxyethyl)-alpha-methyl-benzenepropanoic Acid
• NS00010569
• BENZENEACETIC ACID, 4-(2-CARBOXYPROPYL)-.ALPHA.-METHYL-
• Benzeneacetic acid, 4-(2-carboxypropyl)-alpha-methyl-
• Benzenepropanoic acid, 4-(1-carboxyethyl)-alpha-methyl-
• BENZENEPROPANOIC ACID, 4-(1-CARBOXYETHYL)-.ALPHA.-METHYL-
• 4-(2-carboxypropyl)-alpha-methyl-benzeneacetic acid
• 15935-54-3
• 2RI5XR466K
• 3-(4-(1-Carboxyethyl)phenyl)-2-methylpropanoic acid
• 2,4'-(2-Carboxypropyl)phenylpropionic acid
• FT-0670260
• Carboxyibuprofen, VETRANAL(TM), analytical standard
• F77092
• Benzenepropanoic acid, 4-(1-carboxyethyl)-?-methyl- (9CI); 2,4'-(2-Carboxypropyl)phenylpropionic acid; 2-[4-(2-Carboxypropyl)phenyl]propionic acid; 4-(2-Carboxypropyl)-?-methylbenzeneacetic acid; Carboxyibuprofen; Ibuprofen COOH
• AKOS030255447
• CHEBI:133199
• Ibuprofen COOH
• CHEMBL3544650
• J-009596
• Ibuprofen Carboxylic Acid-d3
• Q27255512
• 2-(4-(2-Carboxypropyl)phenyl)propionic acid
• ibuprofen carboxylic acid
• 3-[4-(1-carboxyethyl)phenyl]-2-methyl-propanoic Acid
• Carboxyibuprofen
• 3-(4-(1-carboxyethyl)phenyl)-2-methyl-propanoic acid
• DB-262075
• DTXCID00994354
• carboxy-ibuprofen
• Benzenepropanoic acid, 4-(1-carboxyethyl)-a-methyl- (9CI); 2,4'-(2-Carboxypropyl)phenylpropionic acid; 2-[4-(2-Carboxypropyl)phenyl]propionic acid; 4-(2-Carboxypropyl)-a-methylbenzeneacetic acid; Carboxyibuprofen; Ibuprofen COOH
• 3-[4-(1-CARBOXYETHYL)PHENYL]-2-METHYLPROPANOIC ACID

• MDL： MFCD08063737
• InChIKey： DIVLBIVDYADZPL-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O4/c1-8(12(14)15)7-10-3-5-11(6-4-10)9(2)13(16)17/h3-6,8-9H,7H2,1-2H3,(H,14,15)(H,16,17)
• SMILES： OC(C(CC1C=CC(C(C(=O)O)C)=CC=1)C)=O

Computed Properties

• Exact Mass: 236.10500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 236.10485899g/mol
• Heavy Atom Count: 17
• Complexity: 279
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• LogP: 2.13790
• PSA: 74.60000
• Melting Point: 114-116°C
• Color/Form: Solid powder

Ibuprofen Carboxylic Acid(Mixture of Diastereomers) Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
• Signal Word：Warning

Ibuprofen Carboxylic Acid(Mixture of Diastereomers) Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%